Cas no 1486520-32-4 (cis-Octahydro-[1]pyrindin-4-one hydrochloride)

• Product Name: cis-Octahydro-[1]pyrindin-4-one hydrochloride
• CAS No: 1486520-32-4
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD28040555
• CID: 4778504
• Update Time: 2026-02-27

cis-Octahydro-[1]pyrindin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB33756
• cis-Octahydro-[1]pyrindin-4-one hydrochloride

• MDL： MFCD28040555
• Inchi： 1S/C8H13NO.ClH/c10-8-4-5-9-7-3-1-2-6(7)8;/h6-7,9H,1-5H2;1H/t6-,7+;/m1./s1
• InChI Key： LRYKKSYVVJYUBK-HHQFNNIRSA-N
• SMILES： Cl.O=C1CCN[C@H]2CCC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 29.1

Additional information on cis-Octahydro-[1]pyrindin-4-one hydrochloride

Cis-Octahydro-[1]pyrindin-4-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1486520-32-4, commonly referred to as cis-Octahydro-[1]pyrindin-4-one hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cis configuration of this molecule plays a crucial role in its stereochemical properties, which are essential for understanding its biological activity and therapeutic potential.

Recent studies have highlighted the importance of cis-Octahydro-[1]pyrindin-4-one hydrochloride in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, making it a promising candidate for treating various diseases. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, which are critical factors in drug delivery systems.

The synthesis of cis-Octahydro-[1]pyrindin-4-one hydrochloride involves a series of intricate chemical reactions, including ring-forming processes and stereo-specific reductions. These methods have been optimized to ensure high yields and purity, which are essential for its use in preclinical and clinical studies. The structural integrity of the molecule is maintained through careful control of reaction conditions, ensuring that the cis configuration is preserved throughout the synthesis process.

One of the most exciting developments in the study of cis-Octahydro-[1]pyrindin-4-one hydrochloride is its role in targeting specific receptors and enzymes involved in neurological disorders. Preclinical data suggest that this compound exhibits potent activity against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key pathological pathways makes it a strong candidate for further investigation.

In addition to its pharmacological applications, cis-Octahydro-[1]pyrindin-4-one hydrochloride has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form stable crystalline structures, which are essential for applications such as organic light-emitting diodes (OLEDs) and solar cells.

The stereochemical properties of cis-Octahydro-[1]pyrindin-4-one hydrochloride have been extensively studied using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its interactions with biological systems.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the behavior of cis-Octahydro-[1]pyrindin-4-one hydrochloride at the molecular level. These computational studies have provided insights into its electronic structure, reactivity, and potential interactions with biomolecules. Such modeling has proven invaluable in guiding experimental efforts and optimizing synthetic strategies.

In conclusion, cis-Octahydro-[1]pyrindin-4-one hydrochloride represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its biological activity and material properties, this compound is poised to make significant contributions to both medicine and technology.